2-Amino-4-dimethylamino-6-methylpyridine

• CAS RN: 137440-97-2
• Molecular Formula: C8H13N3
• Molecular Weight: 151.21 g/mol
• IUPAC Name: 4-N,4-N,6-trimethylpyridine-2,4-diamine
• InChI: InChI=1S/C8H13N3/c1-6-4-7(11(2)3)5-8(9)10-6/h4-5H,1-3H3,(H2,9,10)
• InChI Key: VYXZVYMNCWBSBV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=N1)N)N(C)C

Description

2-Amino-4-dimethylamino-6-methylpyridine is a useful research compound. Its molecular formula is C8H13N3 and its molecular weight is 151.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 6-amino-4-chloro-2-picoline (500 mg, 3.51 mmol) in a vial under nitrogen was added dimethylamine (40% in water, 17.5 ml, 35.0 mmol). The reaction mixture was sealed and heated at 130° C. in a microwave for 2.5 hours. The reaction mixture was cooled, concentrated under reduced pressure, and purified by silica gel chromatography (2-10% methanol/DCM with 1% ammonium hydroxide, linear gradient) to give N4,N4,6-trimethylpyridine-2,4-diamine. MS ESI calc'd. for C8H14N3 [M+H]+ 152. found 152. 1H NMR (500 MHz, DMSO-d6) δ 6.15 (s, 2H), 6.02 (s, 1H), 5.54 (s, 1H), 2.90 (s, 6H), 2.18 (s, 3H).